Cas no 7081-38-1 (Oxyphenbutazone Hydrate)

• Product Name: Oxyphenbutazone Hydrate
• CAS No: 7081-38-1
• Molecular Formula: C₁₉H₂₀N₂O₃^.H₂O
• Molecular Weight: 342.38898
• CID: 565038
• PubChem ID: 104811

Oxyphenbutazone Hydrate Properties

Names and Identifiers

• 3,5-Pyrazolidinedione,4-butyl-1-(4-hydroxyphenyl)-2-phenyl-, hydrate (1:1)
• OXYPHENBUTAZONE
• Oxyphenbutazone Hydrate
• oxyphenbutazon monohydrate
• OXYPHENBUTAZONE MONOHYDRATE
• OXYPHENYL BUTAZONE MONOHYDRATE
• Unii-H806S4B3ns
• OXYPHENBUTAZONE MONOHYDRATE [MI]
• 1,2-Ethanediamine, N1-(2,4-dinitrophenyl)-
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione--water (1/1)
• Tandearil (TN)
• 4-Butyl-1-(4-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate; 4-Butyl-1-(p-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate; 1-(p-Hydroxyphenyl)-2-phenyl-4-butyl-3,5-pyrazolidinedione monohydrate; Oxyphenbutazone monohydrate; Tandearil monohydrate
• (+/-)-OXYPHENBUTAZONE MONOHYDRATE
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione;hydrate
• CHEBI:76259
• AKOS024374977
• NSC-757261
• Phlogistol
• OXYPHENBUTAZONE MONOHYDRATE, (+/-)-
• NSC 757261
• CNDQSXOVEQXJOE-UHFFFAOYSA-N
• CHEMBL3989676
• 3,5-PYRAZOLIDINEDIONE, 4-BUTYL-1-(4-HYDROXYPHENYL)-2-PHENYL-, HYDRATE (1:1)
• Phlogase
• Oxyphenbutazone [USP:INN:BAN]
• DTXSID90991079
• 3,5-Pyrazolidinedione, 4-butyl-1-(4-hydroxyphenyl)-2-phenyl-, monohydrate
• SCHEMBL25854
• CS-0013098
• OXYPHENBUTAZONE [VANDF]
• Q27145838
• H806S4B3NS
• 4-Butyl-1-(4-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate
• D05319
• 7081-38-1
• Oxyphenbutazone (monohydrate)
• 4-Butyl-1-(p-hydroxyphenyl)-2-phenyl-3,5-pyrazolidinedione monohydrate
• OXYPHENBUTAZONE [IARC]
• 4-butyl-1-(4-hydroxyphenyl)-2-phenylpyrazolidine-3,5-dione hydrate
• 76576-51-7
• OXYPHENBUTAZONE [ORANGE BOOK]
• HY-B1355
• DA-76525

• InChIKey： ZLJAVVGRYAGBGN-UHFFFAOYSA-N
• Inchi： InChI=1S/C19H20N2O3.H2O/c1-14(22)7-8-15-13-20(16-9-11-18(23)12-10-16)21(19(15)24)17-5-3-2-4-6-17;/h2-6,9-12,15,23H,7-8,13H2,1H3;1H2
• SMILES： CC(=O)CCC1CN(C2=CC=C(C=C2)O)N(C3=CC=CC=C3)C1=O.O

Computed Properties

• Exact Mass: 342.15800
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 5
• Monoisotopic Mass: 342.157957
• Heavy Atom Count: 25
• Complexity: 454
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 61.8

Experimental Properties

• LogP: 3.55910
• PSA: 70.08000
• Boiling Point: 485.6°C at 760 mmHg
• Melting Point: 96°; mp 124-125°
• Flash Point: 247.5°C